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Compound Name: |
o

Cat. No.: B065155

A Technical Guide to Methyl 2-Methylpropanoate

An Analysis of the Nomenclature and Properties of the Stable Ester Tautomer of 1-Methoxy-2-
methyl-1-propene-1-ol

This technical guide is intended for researchers, scientists, and professionals in the field of
drug development. It provides a detailed overview of methyl 2-methylpropanoate, a stable
chemical compound. The selection of this compound is based on an analysis of the user-
provided name, "1-Methoxy-2-methyl-1-propene-1-ol," which describes an enol structure.
Enols are typically unstable and exist in equilibrium with their more stable keto or ester
tautomers. In this case, the stable, isolable tautomer is methyl 2-methylpropanoate. This
document will focus on the properties, synthesis, and applications of this stable ester.

Introduction: From Unstable Enol to Stable Ester

The compound name "1-Methoxy-2-methyl-1-propene-1-ol" describes a molecule with a
hydroxyl group on a double-bonded carbon, which is characteristic of an enol.[1][2] While a
PubChem entry exists for this structure, extensive experimental data is lacking, which is typical
for a transient species.[1] Enols readily tautomerize to their more stable carbonyl isomers. The
tautomerization of 1-methoxy-2-methyl-1-propene-1-ol results in the formation of methyl 2-
methylpropanoate, a well-documented and commercially available compound.[3][4][5][6]
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The relationship between the enol and its stable ester form is a fundamental concept in organic

chemistry known as keto-enol tautomerism. This guide will focus on the stable ester, as it is the

compound that is typically used in research and industrial applications.

Chemical and Physical Properties

Methyl 2-methylpropanoate, also known as methyl isobutyrate, is a colorless liquid with a

characteristic fruity, rum-like, or apple-like odor.[3][7] It is slightly soluble in water but miscible

with many common organic solvents.[3] This compound is found naturally in strawberries and

other fruits.[3]

The key physicochemical properties of methyl 2-methylpropanoate are summarized in the table

below for easy reference and comparison.

Property Value Source
IUPAC Name methyl 2-methylpropanoate [41[5][6]
Synonyms M(?thyl isobutyrate, Isobutyric 61(e]
acid methyl ester
CAS Number 547-63-7 [3][4]
Molecular Formula C5H1002 [311415][6]
Molecular Weight 102.13 g/mol [31[5]
Density 0.891 g/mL at 25 °C [3]
Boiling Point 90 °C [3]
Melting Point -85°Cto -84 °C [3]
Flash Point 38°F (approximately 3.3°C) [3]
Refractive Index n20/D 1.384 [3]
Solubility Slightly soluble in water [3]

Experimental Protocols: Synthesis
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The most common method for the synthesis of methyl 2-methylpropanoate is the direct
esterification of isobutyric acid with methanol.[3] This reaction is typically catalyzed by a strong
acid.

Fischer Esterification of Isobutyric Acid:

e Reactants: Isobutyric acid (2-methylpropanoic acid) and methanol.

o Catalyst: A strong acid, such as sulfuric acid (H2SOa4) or p-toluenesulfonic acid.

e Procedure:
o Isobutyric acid and an excess of methanol are combined in a round-bottom flask.
o A catalytic amount of strong acid is added to the mixture.

o The reaction mixture is heated to reflux for several hours. The progress of the reaction can
be monitored by techniques such as thin-layer chromatography (TLC) or gas
chromatography (GC).

o Upon completion, the mixture is cooled to room temperature.

o The excess methanol and the catalyst are removed. This is typically achieved by washing
the mixture with water and a mild base (e.g., sodium bicarbonate solution) to neutralize
the acid catalyst.

o The organic layer, containing the methyl 2-methylpropanoate, is separated, dried over an
anhydrous drying agent (e.g., magnesium sulfate), and purified by distillation.

A logical workflow for this experimental protocol is illustrated in the diagram below.
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Workflow for Fischer Esterification
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A flowchart illustrating the synthesis of methyl 2-methylpropanoate.

Applications in Research and Drug Development

While methyl 2-methylpropanoate itself is not a common active pharmaceutical ingredient, its
structural motif, the gem-dimethyl group adjacent to an ester, is of interest in medicinal
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chemistry. The introduction of methyl groups can have a significant impact on a molecule's
pharmacological properties, a phenomenon sometimes referred to as the "magic methyl" effect.

[°]
Potential Roles and Applications:

o Scaffold for Synthesis: The 2-methylpropanoate group can be a starting point or a key
intermediate in the synthesis of more complex molecules.[10][11] For instance, it can be a
precursor for creating compounds with a gem-dimethyl group, which can enhance metabolic
stability or binding affinity.[9]

o Metabolic Stability: The gem-dimethyl group can block sites of metabolism, leading to a
longer half-life for a drug candidate.

o Conformational Restriction: The steric bulk of the methyl groups can lock a molecule into a
specific conformation that is more favorable for binding to a biological target.[9]

e Flavor and Fragrance Industry: Due to its pleasant fruity odor, methyl 2-methylpropanoate is
used as a food flavoring agent and in the fragrance industry.[3][7]

The following diagram illustrates the logical relationship between the structural features of
methyl 2-methylpropanoate and its potential applications in drug discovery.
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Structure-Application Relationship

Methyl 2-Methylpropanoate Structure
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The influence of structural features on potential applications.

Safety and Handling

Methyl 2-methylpropanoate is a highly flammable liquid and vapor.[3] It should be kept away
from sources of ignition, and appropriate safety measures, such as grounding and bonding of
containers and receiving equipment, should be taken to prevent static discharge.[12] It can
cause irritation to the eyes, skin, and respiratory system.[3]

Handling Precautions:

» Ventilation: Use only in a well-ventilated area.[12][13]
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o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[12][13]

» Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[12][13]
Keep away from heat, sparks, open flames, and hot surfaces.[12]

o Spills: In case of a spill, absorb with an inert material and place it in a suitable container for
disposal.[13] Avoid breathing vapors.[13]

Conclusion

While the initially named compound, 1-methoxy-2-methyl-1-propene-1-ol, represents an
unstable enol, its stable tautomer, methyl 2-methylpropanoate, is a well-characterized
compound with practical applications. For researchers and professionals in drug development,
understanding the properties of this stable ester and its potential as a synthetic building block is
crucial. Its characteristic gem-dimethyl group can be strategically incorporated into larger
molecules to enhance their pharmacological properties. Adherence to proper safety and
handling protocols is essential when working with this flammable and irritant compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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